Cas no 25517-56-0 (1-Oxa-3-azaspiro[4.5]dec-2-en-2-amine,8-methyl-)

• Product Name: 1-Oxa-3-azaspiro[4.5]dec-2-en-2-amine,8-methyl-
• CAS No: 25517-56-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 277382
• PubChem ID: 213110
• Update Time: 2025-04-19

1-Oxa-3-azaspiro[4.5]dec-2-en-2-amine,8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3-azaspiro[4.5]dec-2-en-2-amine,8-methyl-
• 8-methyl-1-oxa-3-azaspiro[4.5]dec-2-en-2-amine
• AKOS014777520
• 2-Amino-8-methyl-1-oxa-3-azaspiro(4.5)dec-2-ene
• DTXSID20180217
• BRN 1072693
• 25517-56-0
• 1-Oxa-3-azaspiro(4.5)dec-2-ene, 2-amino-8-methyl-

• Inchi： 1S/C9H16N2O/c1-7-2-4-9(5-3-7)6-11-8(10)12-9/h7H,2-6H2,1H3,(H2,10,11)
• InChI Key： NWWSIMVHKVOYNN-UHFFFAOYSA-N
• SMILES： O1C(N)=NCC21CCC(C)CC2

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.61